Cas no 5732-99-0 (Cyclopenta[c]pyran-1(3H)-one, hexahydro-)
5732-99-0 structure
Product Name:Cyclopenta[c]pyran-1(3H)-one, hexahydro-
CAS No:5732-99-0
MF:C8H12O2
MW:140.179682731628
CID:345755
PubChem ID:15358240
Update Time:2025-04-19
Cyclopenta[c]pyran-1(3H)-one, hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyran-1(3H)-one, hexahydro-
- 4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[c]pyran-1-one
- 5732-99-0
- Hexahydrocyclopenta[c]pyran-1(3H)-one
- SCHEMBL10442623
- DTXSID80571960
-
- Inchi: 1S/C8H12O2/c9-8-7-3-1-2-6(7)4-5-10-8/h6-7H,1-5H2
- InChI Key: YWBOZHZDOVJRRN-UHFFFAOYSA-N
- SMILES: O1CCC2CCCC2C1=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopenta[c]pyran-1(3H)-one, hexahydro- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
5732-99-0 (Cyclopenta[c]pyran-1(3H)-one, hexahydro-) Related Products
- 3289-28-9(Ethyl Cyclohexanecarboxylate)
- 39255-32-8(Ethyl 2-methylpentanoate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 2938-48-9(2,2-Dimethylglutaric anhydride)
- 20913-25-1(Ethyl 2-Methylcyclopropane-1-carboxylate)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 110238-91-0(methyl oxane-4-carboxylate)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
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